Cas no 922129-47-3 (2-2-(4-methoxybenzenesulfonamido)-1,3-thiazol-4-yl-N-(3-methoxyphenyl)methylacetamide)

• Product Name: 2-2-(4-methoxybenzenesulfonamido)-1,3-thiazol-4-yl-N-(3-methoxyphenyl)methylacetamide
• CAS No: 922129-47-3
• MF: C₂₀H₂₁N₃O₅S₂
• MW: 447.527842283249
• CID: 6221775
• PubChem ID: 16820740
• Update Time: 2025-10-28

2-2-(4-methoxybenzenesulfonamido)-1,3-thiazol-4-yl-N-(3-methoxyphenyl)methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-2-(4-methoxybenzenesulfonamido)-1,3-thiazol-4-yl-N-(3-methoxyphenyl)methylacetamide
• AB00678280-01
• F2322-0740
• N-[(3-methoxyphenyl)methyl]-2-[2-[(4-methoxyphenyl)sulfonylamino]-1,3-thiazol-4-yl]acetamide
• 922129-47-3
• N-(3-methoxybenzyl)-2-(2-(4-methoxyphenylsulfonamido)thiazol-4-yl)acetamide
• 2-[2-(4-methoxybenzenesulfonamido)-1,3-thiazol-4-yl]-N-[(3-methoxyphenyl)methyl]acetamide
• AKOS024639324

• Inchi： 1S/C20H21N3O5S2/c1-27-16-6-8-18(9-7-16)30(25,26)23-20-22-15(13-29-20)11-19(24)21-12-14-4-3-5-17(10-14)28-2/h3-10,13H,11-12H2,1-2H3,(H,21,24)(H,22,23)
• InChI Key： GYHCJLHNADZRCK-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OC)(NC1=NC(=CS1)CC(NCC1C=CC=C(C=1)OC)=O)(=O)=O

Computed Properties

• Exact Mass: 447.09226313g/mol
• Monoisotopic Mass: 447.09226313g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 9
• Complexity: 649
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 143Ų

Additional information on 2-2-(4-methoxybenzenesulfonamido)-1,3-thiazol-4-yl-N-(3-methoxyphenyl)methylacetamide

Comprehensive Overview of 2-2-(4-methoxybenzenesulfonamido)-1,3-thiazol-4-yl-N-(3-methoxyphenyl)methylacetamide (CAS No. 922129-47-3)

2-2-(4-methoxybenzenesulfonamido)-1,3-thiazol-4-yl-N-(3-methoxyphenyl)methylacetamide (CAS No. 922129-47-3) is a specialized organic compound with significant potential in pharmaceutical and biochemical research. This compound features a unique molecular structure combining a thiazole ring, methoxybenzenesulfonamido group, and methylacetamide moiety, making it a subject of interest for drug discovery and development. Researchers are increasingly exploring its applications in targeted therapies, particularly in addressing inflammation and metabolic disorders.

The compound's CAS number 922129-47-3 serves as a critical identifier in chemical databases, ensuring precise tracking in scientific literature and regulatory documentation. Its complex name, 2-2-(4-methoxybenzenesulfonamido)-1,3-thiazol-4-yl-N-(3-methoxyphenyl)methylacetamide, reflects its intricate architecture, which contributes to its selective binding properties. Recent studies highlight its role as a potential modulator of enzymatic activity, particularly in pathways related to cellular signaling and immune response.

In the context of current research trends, 2-2-(4-methoxybenzenesulfonamido)-1,3-thiazol-4-yl-N-(3-methoxyphenyl)methylacetamide aligns with the growing demand for small-molecule inhibitors and precision medicine. The rise of AI-driven drug discovery has further amplified interest in such compounds, as computational models can predict their interactions with biological targets more efficiently. This synergy between chemistry and technology underscores the compound's relevance in modern pharmacology.

From a synthetic chemistry perspective, the preparation of CAS 922129-47-3 involves multi-step organic reactions, including sulfonylation and amidation. The presence of methoxy groups enhances the compound's solubility and bioavailability, which are crucial factors for therapeutic applications. Researchers are also investigating its stability under various physiological conditions, a key consideration for drug formulation.

The market for specialized compounds like 2-2-(4-methoxybenzenesulfonamido)-1,3-thiazol-4-yl-N-(3-methoxyphenyl)methylacetamide is expanding, driven by advancements in high-throughput screening and combinatorial chemistry. Pharmaceutical companies and academic institutions are actively sourcing such molecules to accelerate their R&D pipelines. Additionally, the compound's potential as a research tool in studying protein-ligand interactions adds to its commercial value.

Environmental and safety profiles of CAS 922129-47-3 are also under scrutiny, as regulatory agencies emphasize green chemistry principles. Innovations in sustainable synthesis methods, such as catalytic processes and solvent-free reactions, are being explored to minimize waste and energy consumption during production. This aligns with global efforts to reduce the environmental footprint of chemical manufacturing.

In summary, 2-2-(4-methoxybenzenesulfonamido)-1,3-thiazol-4-yl-N-(3-methoxyphenyl)methylacetamide represents a promising candidate for biomedical research, with its unique structure and versatile applications. Its identification number, CAS 922129-47-3, ensures accurate referencing across scientific and regulatory platforms. As the fields of drug discovery and molecular biology evolve, this compound is poised to play a pivotal role in addressing unmet medical needs and advancing therapeutic innovation.